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Compound of Interest

Compound Name: Benzoguanamine

Cat. No.: B160333

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the health and safety
considerations for Benzoguanamine (CAS No. 91-76-9). It is intended to serve as a critical
resource for researchers, scientists, and drug development professionals who handle or are
exposed to this compound. This document consolidates key toxicological data, outlines safe
handling and emergency procedures, and details the methodologies of pertinent safety
assessment studies. All quantitative data is presented in tabular format for clarity and
comparative analysis. Furthermore, this guide includes mandatory visualizations of
experimental workflows and logical relationships to enhance understanding of the safety
assessment process.

Chemical and Physical Properties

Benzoguanamine, with the chemical name 6-Phenyl-1,3,5-triazine-2,4-diamine, is a white
crystalline solid.[1][2] A summary of its key physical and chemical properties is provided in
Table 1. Understanding these properties is fundamental to assessing its behavior in various
experimental and environmental conditions.

Table 1: Physical and Chemical Properties of Benzoguanamine
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Property Value Reference(s)
Molecular Formula CoHoNs [3114]
Molecular Weight 187.20 g/mol [1]
Appearance White crystalline powder/solid [31[41[5]
Melting Point 219-221°C [3]
Boiling Point > 350 °C [5]
Density 1.42 g/cm3 at 15 °C [5]
Water Solubility 320 mg/L at 25 °C [6]
log Pow (Octanol-Water
N o 1.36-141at25°C [5]

Partition Coefficient)
Vapor Pressure <0Paatl100°C [5]

6.5 (0.3 g/L aqueous solution
pH . [3]

at 20 °C)

Hazard Identification and Classification

Benzoguanamine is classified as harmful if swallowed and is harmful to aquatic life with long-
lasting effects.[3][5][7] The Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals provides the following hazard statements for Benzoguanamine:

e H302: Harmful if swallowed.[3][5]
e H412: Harmful to aquatic life with long lasting effects.[3][5]

Some sources also indicate that it may cause harm to the unborn child and may cause harm to
breast-fed children.

Toxicology Profile

The toxicological profile of Benzoguanamine has been evaluated through various studies,
primarily following OECD guidelines. A summary of the key toxicological endpoints is presented
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in Table 2.

Table 2: Summary of Toxicological Data for Benzoguanamine
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. ] o Reference(s
Endpoint Species Route Value Guideline
Acute Oral
Toxicity Rabbit Oral 1470 mg/kg - [3]
(LD50)
Acute Oral
o OECD TG
Toxicity Rat (male) Oral 933 mg/kg 401 [8]
(LD50)
Acute Oral
. OECD TG
Toxicity Rat (female) Oral 1231 mg/kg 01 [8]
(LD50)
Acute
Inhalation Inhalation OECD TG
o Rat 2.932 mg/L [8]
Toxicity (4h) 403
(LC50)
Skin
o . o OECD TG
Irritation/Corr Rabbit Dermal Not irritating 404 [8]
osion
Eye
){ _ _ Mildly
Irritation/Corr Rabbit Ocular o - [8]
. irritating
osion
Skin No data 8]
Sensitization available
Genotoxicity S. ] Not OECD TG
o In vitro ) 9]
(Ames Test) typhimurium mutagenic 471 & 472
Genotoxicity Chinese
(Chromosom Hamster In vitro Negative - [3]
e Aberration) Lung Cells
Carcinogenici o ]
. Rat, Mouse Oral (in diet) Inactive - [10]
y
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Reproductive/
Development OECD TG

o Rat Oral (gavage) 20 mg/kg/day [8]
al Toxicity 422
(NOAEL)
Sub-chronic

OECD TG

Oral Toxicity Rat Oral (feeding) 19 mg/kg/day 408 [8]
(NOAEL)

Experimental Protocols

Detailed experimental protocols for the specific studies conducted on Benzoguanamine are
not publicly available. However, the methodologies generally follow the OECD Guidelines for
the Testing of Chemicals. The following sections provide a summary of the procedures outlined
in these guidelines.

Acute Oral Toxicity (OECD Guideline 401)

This test provides information on health hazards likely to arise from a single oral exposure to a
substance.[3]

o Test Animals: Typically young adult rats of a commonly used laboratory strain.[3] At least 5
animals of the same sex are used for each dose level.[3]

o Administration of Test Substance: The substance is administered orally by gavage in
graduated doses to several groups of animals, with one dose per group.[3] The substance is
usually dissolved or suspended in a suitable vehicle, such as water or corn oil.[3] The
volume administered should not exceed 1 mL/100 g body weight for rodents.[3]

» Observations: Animals are observed for mortality, signs of toxicity (e.g., changes in skin, fur,
eyes, and behavior), and body weight changes for at least 14 days.[3]

o Pathology: A gross necropsy is performed on all animals at the end of the study.[3]
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OECD 401: Acute Oral Toxicity Workflow

Observation Period
(14 days for mortality, clinical signs, body weight)

Oral Gavage Dosing
(Graduated doses, single administration)

‘

‘

. A Fasting ‘ Gross Necropsy ‘ .
Animal Acclimatization ) ) — ¢ - Data Analysis
(Young Adult Rats) (Food withheld overnight) (All animals) (LDSO Calculation)

Click to download full resolution via product page

Workflow for OECD Guideline 401 Acute Oral Toxicity Test.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test assesses the potential of a substance to cause irritation or corrosion to the skin.[4]

Test Animals: Albino rabbits are the preferred species.[4]

o Application of Test Substance: A single dose of 0.5 g of the solid substance, moistened with
a small amount of a suitable vehicle, is applied to a small area of shaved skin (approximately
6 cm?) and covered with a gauze patch and non-irritating tape.[4]

o Exposure Duration: The exposure period is typically 4 hours.[4]

o Observations: The skin is examined for erythema (redness) and edema (swelling) at 60
minutes, and then at 24, 48, and 72 hours after patch removal.[4] Observations may
continue for up to 14 days to assess the reversibility of any effects.[4]

e Scoring: Dermal reactions are scored according to a standardized grading system.

OECD 404: Dermal Irritation Test Workflow

Removal of Substance
——
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Animal Pr i
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]
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Workflow for OECD Guideline 404 Dermal Irritation Test.

Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test
(OECD Guideline 422)

This study provides information on general systemic toxicity as well as on male and female
reproductive performance.[1]

Test Animals: Rats are the recommended species. At least 10 animals of each sex per group
are used.[1]

e Dosing: The test substance is administered daily in graduated doses to several groups of
males and females.[1] Dosing for males is for a minimum of four weeks, and for females
throughout the study (approximately 63 days).[1]

e Mating: A "one male to one female" mating procedure is typically used.[1]

» Observations: Clinical observations, body weight, food/water consumption, and estrous
cycles are monitored. Offspring are observed for viability, growth, and development.[1]

o Pathology: Gross necropsy and histopathology are performed on parental animals and
offspring.[1]

Repeated Dose 90-Day Oral Toxicity Study in Rodents
(OECD Guideline 408)

This study provides information on the possible health hazards likely to arise from repeated
exposure over a prolonged period.[2][5]

o Test Animals: The rat is the preferred species. At least 10 males and 10 females are used
per dose group.[2]

e Dosing: The test substance is administered orally (via gavage, diet, or drinking water) daily
for 90 days at three or more dose levels.[2]
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» Observations: Daily detailed clinical observations, weekly body weight and food consumption
measurements, and ophthalmological examinations are conducted.[2] Hematology, clinical
biochemistry, and urinalysis are performed at the end of the study.[2]

o Pathology: All animals undergo a full gross necropsy, and histopathological examination of
organs and tissues is performed.[2]

Genotoxicity and Carcinogenicity

o Genotoxicity: Benzoguanamine was not mutagenic in the Ames test (bacterial reverse
mutation assay).[9] A chromosome aberration test in vitro using Chinese hamster lung cells
was also negative.[3]

» Carcinogenicity: A long-term carcinogenicity study in which Benzoguanamine was
administered in the diet to male rats and male and female mice for 18 months showed no
evidence of carcinogenic activity.[10]

Safe Handling and Storage
Engineering Controls

e Use in a well-ventilated area.[5]

e Provide appropriate exhaust ventilation at places where dust is formed.[3]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or
equivalent.[3]

o Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[3]

o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a suitable respirator should be worn.

o Body Protection: Wear appropriate protective clothing.[5]
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Storage

o Keep container tightly closed in a dry and well-ventilated place.[3]
e Store in a cool place.[3]
o Store locked up.[8]

o Separated from strong oxidants and food and feedstuffs.[5]

Safe Handling and Storage Logic

Handling Benzoguanamine

Engineering Controls Personal Protective Equipment Storage Conditions Incompatible Materials
(Ventilation, Exhaust) quip (Cool, Dry, Well-ventilated, Tightly closed) (Strong Oxidants)
A4 y \
Eye/Face Protection Skin Protection Respiratory Protection

Click to download full resolution via product page

Logical relationship for safe handling and storage of Benzoguanamine.

Emergency Procedures
First Aid Measures

« If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[3]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[3]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and
nitrogen oxides.[3]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains. Discharge into the environment must be avoided.[3]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[3]

Disposal Considerations
e Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3]

e Dissolve or mix the material with a combustible solvent and burn in a chemical incinerator
equipped with an afterburner and scrubber.[3]

o Waste material must be disposed of in accordance with national and local regulations.[3]

Signaling Pathways and Mechanism of Toxicity
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There is limited publicly available information specifically detailing the signaling pathways
affected by Benzoguanamine. As a triazine derivative, its toxicological effects may be related
to mechanisms observed with other compounds in this class, but further research is required to
elucidate the specific molecular targets and pathways for Benzoguanamine.

Conclusion

Benzoguanamine presents a moderate hazard profile, being harmful if swallowed and harmful
to aquatic life. The available toxicological data from studies following OECD guidelines indicate
a low potential for acute dermal and eye irritation, and it is not considered mutagenic or
carcinogenic based on the reviewed studies. Safe handling practices, including the use of
appropriate engineering controls and personal protective equipment, are essential to minimize
exposure. In case of accidental exposure, the recommended first aid measures should be
followed promptly. Proper disposal in accordance with regulations is crucial to prevent
environmental contamination. Further research is warranted to fully understand its mechanism
of toxicity and potential effects on specific cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and Safety Considerations for Benzoguanamine:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160333#health-and-safety-considerations-for-
benzoguanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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